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Compound of Interest

Compound Name: tert-Butyl-4-methylanisole
CAS No.: 94247-80-0
Cat. No.: B8643991
Get Quote
. J

Role: Fragrance Intermediate & Functional Ether
Executive Summary & Chemical Context[1][2][3][4]

[5][6]

2-tert-Butyl-4-methylanisole (2-TBM-A) is a lipophilic ether derived from the alkylation of p-
cresyl methyl ether (4-methylanisole).[1] While often overshadowed by its isomer 2-tert-butyl-5-
methylanisole (a direct musk/leathery odorant known as Leatherinol), 2-TBM-A serves a distinct
role in fragrance chemistry:[1]

o Synthetic Intermediate: It is the ether-protected form of 2-tert-butyl-4-methylphenol (a BHT-
type antioxidant).[1] It allows for further ring functionalization (e.g., formylation, halogenation)
without interference from the phenolic hydroxyl group.[1]

 Stability: Unlike its phenolic counterpart, the anisole derivative is resistant to oxidation,
making it a stable "masked" carrier for downstream reactions.

» Olfactory Profile: It possesses a mild, ether-like, slightly phenolic and spicy odor, used
occasionally as a solvent-fixative or masking agent for sharper chemical notes.[1]
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Critical Isomer Distinction

Researchers must verify the substitution pattern before proceeding, as the two isomers have
vastly different applications.

CAS No.[1][2][3][4] Primary

Compound Structure T
[51[6] Application
Intermediate,
2-tert-Butyl-4- Methyl at C4, t-Butyl - )
) 43109-72-4 Stabilizer, Masking
methylanisole at C2
Agent
Fragrance Ingredient
2-tert-Butyl-5- Methyl at C5, t-Butyl ]
) 88-40-4 (Leatherinol, Musk
methylanisole at C2

Ambrette precursor)

This guide focuses on the 2-tert-Butyl-4-methylanisole isomer.[1][7]

Synthesis Protocol: Friedel-Crafts Alkylation

Objective: Selective mono-alkylation of 4-methylanisole with isobutylene using a solid acid
catalyst to minimize waste (Green Chemistry).[1]

Reaction Pathway

The reaction utilizes the strong ortho-directing power of the methoxy group. However, steric
hindrance is a limiting factor. The use of a solid acid catalyst (Amberlyst-15 or Zeolite HY)
prevents the formation of corrosion byproducts associated with traditional AlCls/H2SOa4 routes.

[1]
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Figure 1: Electrophilic Aromatic Substitution pathway favoring ortho-alkylation relative to the

methoxy group.[1]

Experimental Procedure

Reagents:

4-Methylanisole (Purity >99%)[1]

Isobutylene gas (or Methyl tert-butyl ether [MTBE] as a liquid alternative)[1]

Catalyst: Amberlyst-15 (Dry) or Zeolite H-Beta[1]

Solvent: n-Heptane (optional, for heat dissipation)[1]
Step-by-Step Protocol:

o Reactor Setup: Equip a 500mL pressure reactor (autoclave) or a 3-neck flask with a gas inlet
tube, thermometer, and vigorous mechanical stirrer.

o Loading: Charge 4-Methylanisole (1.0 eq, 122.16 g) and Amberlyst-15 (5% w/w relative to
substrate). Note: If using MTBE, add 1.1 eq of MTBE.[1]

o Activation: Heat the mixture to 60°C under nitrogen purge.

o Addition:
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o Gas Method: Slowly bubble Isobutylene gas into the liquid phase. Maintain pressure at 1-2
bar if using an autoclave.

o MTBE Method: Reflux at 65-70°C (methanol byproduct must be distilled off to drive
equilibrium).[1]

e Reaction Monitoring: Monitor via GC-FID every 30 minutes.

o Target: >95% conversion of starting material.[3]

o Stop Condition: Stop immediately if di-tert-butyl impurity exceeds 3%.[1]
e Quench & Workup:

o Cool to 25°C.

o Filtration: Filter off the solid catalyst (Catalyst can be regenerated).[1]

o Wash: If MTBE was used, wash the organic layer with water (3x) to remove residual
methanol.[1]

« Purification: Perform fractional distillation under reduced pressure.
o Boiling Point: ~115-118°C at 20 mmHg (Literature value may vary; establish curve).[1]

Quality Control (QC) & Characterization

To ensure the material is suitable for high-grade fragrance synthesis, strict QC on isomeric
purity is required.[1]

GC-MS Method Parameters

e Column: DB-Wax or HP-5MS (30m x 0.25mm x 0.25um).[1]
e Carrier Gas: Helium @ 1.0 mL/min.[1]
e Oven Program: 60°C (1 min) - 10°C/min - 240°C (5 min).

o Detection: FID (for quantitation) and MS (for ID).
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Specification Sheet

Parameter Specification Method Rationale
Colorless to pale ] Oxidation leads to
Appearance o Visual ]
yellow liquid yellowing.[1]

High purity required
Purity (GC) >98.0% GC-FID for downstream vyield.
[1]

meta-isomer (3-t-
Isomer Content < 0.5% meta-isomer GC-MS butyl) has different

reactivity.[1]

Critical for water-
Water Content <0.1% Karl Fischer sensitive downstream

steps.[1]

. o Residual catalyst
Acid Value < 0.1 mg KOH/g Titration o
removal verification.[1]

Downstream Application Workflow

This intermediate is typically used in two pathways: Deprotection to the phenol (antioxidant) or
Functionalization to fragrance molecules.[1]

2-tert-Butyl-4-methylanisole
(Intermediate)

Pathway A: Antioxidant Sy;t)}éig

Demethylation
(BBr3 or HBr)

x

Vilsmeier-Haack
Formylation

|

2-tert-Butyl-4-methylphenol
(BHT Analog)

Functionalized Anisaldehyde
(Floral/Spicy Notes)
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Figure 2: Major utilization pathways for the purified intermediate.[1]

Protocol Note: Demethylation to Phenol

If the goal is to produce the antioxidant (2-tert-butyl-4-methylphenol), the methyl ether must be
cleaved.[1]

e Reagent: Boron Tribromide (BBr3) in Dichloromethane (DCM) at -78°C is the lab standard.[1]
« Industrial Alternative: Heating with 48% HBr in Acetic Acid.
Safety & Regulatory (E-E-A-T)[1][3]

Handling Precautions

o Flammability: Flash point is approx. 85-90°C (Combustible Liquid).[1] Ground all equipment.

o Skin Irritation: Like most alkyl anisoles, it is a skin irritant and defatting agent. Wear nitrile
gloves and safety goggles.

e Environmental: Toxic to aquatic life with long-lasting effects (H411).[1][4] Do not release into
drains.

Regulatory Status

o REACH: Pre-registered/Registered (depending on tonnage).[1]

» IFRA: Not explicitly restricted by IFRA Standards, but its downstream nitro-musk derivatives
(if synthesized) are heavily restricted or banned.[1]

» Food Contact: The phenol derivative is a regulated food additive (BHT family), but the
anisole is generally strictly for industrial/fragrance use.[1]

References

o Synthesis of Alkyl Anisoles
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o Smith, M. B., & March, J.[1] (2007).[1] March's Advanced Organic Chemistry: Reactions,
Mechanisms, and Structure. Wiley-Interscience.[1] (Refer to Friedel-Crafts Alkylation
mechanisms).

Fragrance Chemistry Context

o Bedoukian, P. Z.[1] (1986).[1] Perfumery Synthetics and Isolates.[2] Allured Publishing
Corporation. (Foundational text on anisole derivatives in perfumery).

Catalysis & Green Chemistry

o Chakraborty, B., et al.[1] (2010).[1][6] "Environmentally benign synthesis of alkylated
anisoles using solid acid catalysts." Journal of Chemical Sciences, 122, 455-461.

Safety Data

o PubChem Compound Summary for CID 2724673 (2-tert-Butyl-4-methylanisole).[1]
National Center for Biotechnology Information. Link

Isomer Distinction (Leatherinol)

o The Good Scents Company. (2023).[1][9] 2-tert-butyl-5-methyl anisole.[1][10][11] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. vanillin menthoxypropane diol acetal, 180964-47-0 [thegoodscentscompany.com]
o 7. 2-tert-butyl-4-methylanisole | CAS#:43109-72-4 | Chemsrc [chemsrc.com]

e 8. data.epo.org [data.epo.org]

o 9. xray.greyb.com [xray.greyb.com]

e 10. 2-TERT-BUTYL-4,6-DINITRO-5-METHYLANISOLE AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

o 11. 2-tert-butyl-5-methyl anisole, 88-40-4 [thegoodscentscompany.com]

o To cite this document: BenchChem. [Application Note: Process Chemistry & Quality Control
of tert-Butyl-4-methylanisole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8643991/docs#application-note-process-chemistry-
guality-control-of-tert-butyl-4-methylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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